Cas no 914220-38-5 ( )

• Product Name: &nbsp
• CAS No: 914220-38-5
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 871285
• PubChem ID: 29923104
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(4-bromo-2-methylphenyl)-
• 5-(4-bromo-2-methylphenyl)-1,3-oxazole-4-carboxylic acid
• 5-(2-methyl-4-bromophenyl)-1,3-oxazole-4-carboxylic acid
• 914220-38-5
• AKOS010901752
• 5-(4-Bromo-2-methylphenyl)oxazole-4-carboxylic acid
• DTXSID70652212
•  

• Inchi： 1S/C11H8BrNO3/c1-6-4-7(12)2-3-8(6)10-9(11(14)15)13-5-16-10/h2-5H,1H3,(H,14,15)
• InChI Key： XJAJTGGURSPULG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2=C(C(=O)O)N=CO2)=C(C)C=1

Computed Properties

• Exact Mass: 280.96900
• Monoisotopic Mass: 280.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33000
• LogP: 3.11070